2-[(E)-2-(2-nitrophenyl)hydrazono]-3-oxo-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propanenitrile

• IUPAC Name: (1E)-N-(2-nitroanilino)-2-oxo-2-(3,4,5-trimethylpyrazol-1-yl)ethanimidoyl cyanide
• InChI: InChI=1S/C15H14N6O3/c1-9-10(2)19-20(11(9)3)15(22)13(8-16)18-17-12-6-4-5-7-14(12)21(23)24/h4-7,17H,1-3H3/b18-13+
• InChI Key: CCVQMQINCJUVSY-QGOAFFKASA-N
• Canonical SMILES: CC1=C(N(N=C1C)C(=O)C(=NNC2=CC=CC=C2[N+](=O)[O-])C#N)C
• Isomeric SMILES: CC1=C(N(N=C1C)C(=O)/C(=N/NC2=CC=CC=C2[N+](=O)[O-])/C#N)C
• Molecular Formula: C15H14N6O3
• Molecular Weight: 326.31 g/mol
• CAS No.: 477710-19-3

Description

2-[(E)-2-(2-nitrophenyl)hydrazono]-3-oxo-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propanenitrile is a useful research compound. Its molecular formula is C15H14N6O3 and its molecular weight is 326.316. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of C-glycosyl-3-pyrazoles : A study by Tronchet & Perret (1972) demonstrated the synthesis of several 3-(2,5-anhydro-ribosyl)-pyrazoles, which have potential medicinal interest. The sugar-nitrilimine used in these studies reacts more readily as an electrophile than as a dipole, leading to new methods of creating pyrazole derivatives.

• Reactions with Cyclic Oxalyl Compounds : Research by Şener et al. (2002) focused on the synthesis and reactions of various pyrazole derivatives. They explored the transformation of these compounds into ester or amide derivatives, contributing to the understanding of the reactivity of such compounds.

• Synthesis of Novel Pyridine Derivatives : A study by Ali (2010) involved the preparation of new pyrazoles, isoxazoles, and pyrazolopyridazine derivatives. This research enhances the scope for creating structurally diverse molecules with potential applications in various fields.

Structural and Molecular Studies

• Analysis of Molecular Structures : The study of molecular structures of similar compounds by Bustos et al. (2015) revealed insights into the intermolecular interactions. Such research is vital for understanding the stability and reactivity of these compounds.

• X-Ray Diffraction Studies : Research conducted by Bahmanova et al. (2019) on similar azo compounds used X-ray diffraction analysis to determine crystal and molecular structures, contributing to the comprehensive understanding of these molecules.

Application in Dyeing and Coating Industries

• Synthesis of Dyestuffs for Polyester Fabrics : A study by Gaffer et al. (2016) explored the synthesis of selenium-containing pyrazole dyestuffs and their application in dyeing polyester fabrics. This research has implications for the textile industry, particularly in the development of new dyestuffs with desirable properties.

Biological and Antimicrobial Applications

• Antimicrobial Activity Studies : The synthesis and evaluation of the antimicrobial activity of various pyrazole derivatives have been a focus in studies like those by Naik et al. (2013). Understanding the antimicrobial properties of these compounds can lead to potential applications in pharmaceuticals and healthcare.

• Investigation of Biological Activity : El-Sherif (2009) conducted a study on the synthesis of hydrazone ligands and their metal complexes, investigating their biological activities. This research contributes to the development of new compounds with potential therapeutic uses.